Cas no 1005452-36-7 (1(E)-Butenylboronic Acid)

• Product Name: 1(E)-Butenylboronic Acid
• CAS No: 1005452-36-7
• MF: C₄H₉BO₂
• MW: 99.9240615367889
• CID: 4558785
• PubChem ID: 21909132
• Update Time: 2025-06-15

1(E)-Butenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 1-BUTENYLBORONIC ACID
• (E)-but-1-en-1-ylboronic acid
• but-1-enylboronic acid
• (E)-but-1-enylboronic acid
• [(E)-but-1-enyl]boronic acid
• 458B129
• 1(E)-Butenylboronic Acid

• Inchi： 1S/C4H9BO2/c1-2-3-4-5(6)7/h3-4,6-7H,2H2,1H3/b4-3+
• InChI Key： KKDBUAXGGKQJNY-ONEGZZNKSA-N
• SMILES： OB(/C=C/CC)O

Computed Properties

• Exact Mass: 100.06956g/mol
• Monoisotopic Mass: 100.06956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 60.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 99.93g/mol
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on 1(E)-Butenylboronic Acid

Comprehensive Guide to 1(E)-Butenylboronic Acid (CAS No. 1005452-36-7): Properties, Applications, and Innovations

1(E)-Butenylboronic Acid (CAS No. 1005452-36-7) is a specialized boronic acid derivative widely recognized for its role in organic synthesis and pharmaceutical research. This compound, characterized by its vinylboronic acid structure, has garnered significant attention due to its versatility in Suzuki-Miyaura coupling reactions, a cornerstone of modern cross-coupling chemistry. Researchers and industries value its unique reactivity, which enables the construction of complex molecular frameworks with high precision.

The growing demand for 1(E)-Butenylboronic Acid is closely tied to advancements in drug discovery and material science. With the rise of targeted therapies and small-molecule inhibitors, this compound serves as a critical building block for bioconjugation and proteomics applications. Its CAS No. 1005452-36-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and catalysis studies. Recent trends also highlight its potential in green chemistry, where its mild reaction conditions align with sustainable practices.

From a structural perspective, 1(E)-Butenylboronic Acid features a butenyl chain conjugated to a boronic acid group, offering exceptional stability and reactivity. This configuration allows for selective C-C bond formation, making it indispensable in peptide modification and biomarker development. Laboratories often prioritize this compound for its compatibility with aqueous environments, a trait uncommon among traditional organoboron reagents.

The synthesis of 1(E)-Butenylboronic Acid (CAS No. 1005452-36-7) typically involves palladium-catalyzed borylation or hydroboration of alkynes, methods optimized for scalability and yield. Its purity is critical for applications in medicinal chemistry, where even trace impurities can affect enzyme inhibition assays. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its quality, ensuring compliance with Good Laboratory Practices (GLP).

Beyond pharmaceuticals, 1(E)-Butenylboronic Acid finds utility in agrochemicals and functional materials. Its ability to form stable boronate esters with diols is exploited in sensor technology, particularly for glucose detection. This aligns with the increasing focus on point-of-care diagnostics, a hot topic in biomedical engineering. Additionally, its role in polymer cross-linking has sparked interest in smart materials research.

As the scientific community explores AI-driven drug design, compounds like 1(E)-Butenylboronic Acid are gaining traction for their computational predictability. Molecular docking studies frequently incorporate its steric and electronic parameters, facilitating virtual screening workflows. This synergy between wet-lab experiments and in silico modeling underscores its importance in next-generation therapeutics.

Storage and handling of 1(E)-Butenylboronic Acid require adherence to standard protocols for air-sensitive reagents. While not classified as hazardous, its boronic acid moiety necessitates protection from moisture to prevent degradation. Suppliers often provide it as a lyophilized powder or in anhydrous solvents, catering to diverse experimental needs.

In summary, 1(E)-Butenylboronic Acid (CAS No. 1005452-36-7) exemplifies the intersection of chemical innovation and practical utility. Its applications span from cancer research to renewable energy materials, addressing some of today’s most pressing scientific challenges. As interest in precision synthesis grows, this compound will undoubtedly remain a staple in laboratories worldwide.